2-[({4-[2-(Trifluoromethyl)phenyl]piperidin-1-yl}carbonyl)amino]benzoic acid

• CAS No.: 1152782-19-8
• Product Name: 2-[({4-[2-(Trifluoromethyl)phenyl]piperidin-1-yl}carbonyl)amino]benzoic acid
• Molecular Formula: C20H19F3N2O3
• Molecular Weight: 392.4 g/mol
• IUPAC Name: 2-[[4-[2-(trifluoromethyl)phenyl]piperidine-1-carbonyl]amino]benzoic acid
• Standard InChI: InChI=1S/C20H19F3N2O3/c21-20(22,23)16-7-3-1-5-14(16)13-9-11-25(12-10-13)19(28)24-17-8-4-2-6-15(17)18(26)27/h1-8,13H,9-12H2,(H,24,28)(H,26,27)
• Standard InChIKey: MEAQCLPMSVEOQF-UHFFFAOYSA-N
• SMILES: C1CN(CCC1C2=CC=CC=C2C(F)(F)F)C(=O)NC3=CC=CC=C3C(=O)O
• Canonical SMILES: C1CN(CCC1C2=CC=CC=C2C(F)(F)F)C(=O)NC3=CC=CC=C3C(=O)O
• Appearance: Solid powder
• Description: A 1120 is a retinol-binding protein 4 (RBP4) antagonist (Ki = 8.3 nM) that can reduce serum RBP4 and retinol, and displaces transthyretin (TTR) from RBP4-TTR complexes.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: A-1120, A1120, 2-(4-(2-(Trifluoromethyl)phenyl)piperidine-1-carboxamido)benzoic acid
• Reference: 1: Wilkins T, Agabin E, Varghese J, Talukder A. Gallbladder Dysfunction:; 2: Xue C, Tian Y, Zhang J, Zhao Y, Zhan J, Fang W, Zhang L. Efficacy of BIBF 1120; 3. Manolescu et al (2009) All-trans retinoic acid lowers serum retinol-binding protein 4 concentrations and increases Ins sensitivity in diabetic mice. J.Nutr. 140 311 PMID: 20032483; 4. Motani et al (2009) Identification and characterization of a non-retinoid ligand for retinol-binding protein 4 which lowers serum retinol-binding protein 4 levels in vivo. J.Biol.Chem. 284 7673 PMID: 19147488
• PubChem Compound: 25138295
• Last Modified: Nov 11 2021